Cas no 5622-06-0 (6-chloroquinolin-8-ol)

6-Chloroquinolin-8-ol is a heterocyclic organic compound featuring a quinoline backbone substituted with chlorine at the 6-position and a hydroxyl group at the 8-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-rich aromatic system and functional groups enable versatile derivatization, particularly in metal coordination chemistry and heterocyclic transformations. The compound exhibits stability under standard conditions, facilitating handling and storage. Its applications include use as a ligand in catalytic systems and as a precursor for bioactive molecules, such as antimicrobial and antimalarial agents. High purity grades ensure reproducibility in research and industrial processes.

6-chloroquinolin-8-ol structure

Product Name:6-chloroquinolin-8-ol

CAS No:5622-06-0

MF:C₉H₆ClNO

MW:179.603041172028

MDL:MFCD08688616

CID:349462

PubChem ID:384162

Update Time:2025-05-27

6-chloroquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

- 8-Quinolinol, 6-chloro-
- 6-CHLORO-8-HYDROXYQUINOLINE
- 6-chloroquinolin-8-ol
- NCI60_026023
- YFKDOLPRGYKULB-UHFFFAOYSA-N
- FT-0695683
- AMS_CNC_ID-1069457136
- InChI=1/C9H6ClNO/c10-7-4-6-2-1-3-11-9(6)8(12)5-7/h1-5,12
- CS-0036811
- CHEMBL1979632
- DTXSID80327641
- NSC-673453
- 5622-06-0
- AKOS006289280
- SCHEMBL364531
- NSC673453
- AM806186
- AS-58017
- MFCD08688616
- SMSSF-0625424
- 6-Chloro-8-quinolinol
- SB67924
- DB-359502
- MDL： MFCD08688616
- Inchi： 1S/C9H6ClNO/c10-7-4-6-2-1-3-11-9(6)8(12)5-7/h1-5,12H
- InChI Key： YFKDOLPRGYKULB-UHFFFAOYSA-N
- SMILES： ClC1C=C(C2C(=CC=CN=2)C=1)O

Computed Properties

Exact Mass: 179.01388
Monoisotopic Mass: 179.0137915g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 33.1Å²

Experimental Properties

PSA: 33.12

6-chloroquinolin-8-ol Pricemore >>

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